Cas no 2680561-06-0 (tert-butyl 7-hydroxy-5-(2,2,2-trifluoroacetyl)-2,5-diazaspiro3.4octane-2-carboxylate)

• Product name: tert-butyl 7-hydroxy-5-(2,2,2-trifluoroacetyl)-2,5-diazaspiro3.4octane-2-carboxylate
• CAS No: 2680561-06-0
• MF: C₁₃H₁₉F₃N₂O₄
• MW: 324.296174287796
• CID: 5620308
• PubChem ID: 165925647

tert-butyl 7-hydroxy-5-(2,2,2-trifluoroacetyl)-2,5-diazaspiro3.4octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 7-hydroxy-5-(2,2,2-trifluoroacetyl)-2,5-diazaspiro[3.4]octane-2-carboxylate
• EN300-28308872
• 2680561-06-0
• tert-butyl 7-hydroxy-5-(2,2,2-trifluoroacetyl)-2,5-diazaspiro3.4octane-2-carboxylate

• Inchi： 1S/C13H19F3N2O4/c1-11(2,3)22-10(21)17-6-12(7-17)4-8(19)5-18(12)9(20)13(14,15)16/h8,19H,4-7H2,1-3H3
• InChI Key： FPDHMAXGJDXRKB-UHFFFAOYSA-N
• SMILES： FC(C(N1CC(CC21CN(C(=O)OC(C)(C)C)C2)O)=O)(F)F

Computed Properties

• Exact Mass: 324.12969158g/mol
• Monoisotopic Mass: 324.12969158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70.1Ų

Additional information on tert-butyl 7-hydroxy-5-(2,2,2-trifluoroacetyl)-2,5-diazaspiro3.4octane-2-carboxylate

tert-butyl 7-hydroxy-5-(2,2,2-trifluoroacetyl)-2,5-diazaspiro3.4octane-2-carboxylate: A Comprehensive Overview

The compound tert-butyl 7-hydroxy-5-(2,2,2-trifluoroacetyl)-2,5-diazaspiro3.4octane-2-carboxylate, identified by the CAS number NO. 1318899-18-9, is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings sharing a single atom. The spiro structure in this molecule is further modified by the presence of hydroxyl and trifluoroacetyl groups, which significantly influence its chemical properties and reactivity.

Recent studies have highlighted the potential of this compound in various fields, including pharmaceuticals and materials science. The tert-butyl group attached to the spiro system contributes to the molecule's stability and solubility properties. Meanwhile, the 7-hydroxy group introduces hydrophilic characteristics, making it suitable for applications in drug delivery systems. The trifluoroacetyl substituent adds a fluorinated component, which is known for its unique electronic and steric effects.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Researchers have employed strategies such as nucleophilic substitution, ring-closing metathesis, and fluorination reactions to construct the spiro system and introduce the functional groups. These methods have been optimized to achieve high yields and purity levels, ensuring the compound's suitability for various applications.

In terms of applications, this compound has shown promise in the development of bioactive molecules. Its spiro structure provides a rigid framework that can be exploited for designing drugs with specific binding affinities. Recent studies have demonstrated its potential as a precursor for synthesizing complex natural products and bioactive agents with therapeutic potential.

Moreover, the presence of fluorinated groups in this compound makes it an interesting candidate for materials science applications. Fluorinated compounds are known for their resistance to environmental factors such as UV radiation and temperature fluctuations. This property could be leveraged in developing advanced materials for use in harsh environments.

The latest research on this compound has focused on its role in catalytic processes. Scientists have explored its ability to act as a catalyst in asymmetric synthesis reactions, where its chiral spiro structure plays a crucial role in inducing enantioselectivity. This opens up new avenues for its use in industrial-scale production of chiral compounds.

In conclusion, the compound tert-butyl 7-hydroxy-5-(2,2,2-trifluoroacetyl)-2,5-diazaspiro3.4octane-2-carboxylate represents a fascinating example of how complex molecular architectures can be designed and synthesized to meet diverse chemical needs. With ongoing research uncovering new applications and properties, this compound is poised to play a significant role in advancing various scientific disciplines.